Cas no 849542-14-9 (tetrazolo1,5-aquinoline-5-carboxylic Acid)

Tetrazolo[1,5-a]quinoline-5-carboxylic acid is a heterocyclic compound featuring a fused tetrazole and quinoline scaffold with a carboxylic acid functional group. This structure imparts unique reactivity, making it valuable in medicinal chemistry and material science applications. The tetrazole moiety enhances metabolic stability and bioisosteric properties, while the quinoline core contributes to π-stacking interactions and ligand-binding capabilities. The carboxylic acid group allows for further derivatization, facilitating its use as a versatile intermediate in synthetic pathways. Its rigid polycyclic framework also lends itself to applications in coordination chemistry and as a building block for fluorescent probes or pharmaceutical agents targeting specific biological pathways.

tetrazolo1,5-aquinoline-5-carboxylic Acid structure

849542-14-9 structure

Product Name:tetrazolo1,5-aquinoline-5-carboxylic Acid

CAS No:849542-14-9

MF:C₁₀H₆N₄O₂

MW:214.180241107941

CID:1830454

PubChem ID:15717824

Update Time:2025-10-30

tetrazolo1,5-aquinoline-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- Tetrazolo[1,5-a]quinoline-5-carboxylic Acid
- ALBB-026638
- VS-11879
- SCHEMBL4488811
- STL316058
- tetrazolo[1,5-a]quinoline-5-carboxylicacid
- 849542-14-9
- MFCD21604735
- [1,2,3,4]TETRAZOLO[1,5-A]QUINOLINE-5-CARBOXYLIC ACID
- 140455-60-3
- BBL033206
- AKOS017259341
- DB-353116
- tetrazolo1,5-aquinoline-5-carboxylic Acid
- Inchi： 1S/C10H6N4O2/c15-10(16)7-5-9-11-12-13-14(9)8-4-2-1-3-6(7)8/h1-5H,(H,15,16)
- InChI Key： QBKBTZARDLEVFB-UHFFFAOYSA-N
- SMILES： OC(C1=CC2=NN=NN2C2C=CC=CC=21)=O

Computed Properties

Exact Mass: 214.04907545g/mol
Monoisotopic Mass: 214.04907545g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 299
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 80.4Å²

tetrazolo1,5-aquinoline-5-carboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T304340-10mg	tetrazolo[1,5-a]quinoline-5-carboxylic Acid	849542-14-9		10mg	$ 50.00	2022-06-02
TRC	T304340-50mg	tetrazolo[1,5-a]quinoline-5-carboxylic Acid	849542-14-9		50mg	$ 95.00	2022-06-02
TRC	T304340-100mg	tetrazolo[1,5-a]quinoline-5-carboxylic Acid	849542-14-9		100mg	$ 135.00	2022-06-02
A2B Chem LLC	AH56774-500mg	tetrazolo[1,5-a]quinoline-5-carboxylic acid	849542-14-9	>95%	500mg	$467.00	2024-04-19
A2B Chem LLC	AH56774-1g	tetrazolo[1,5-a]quinoline-5-carboxylic acid	849542-14-9	>95%	1g	$509.00	2024-04-19

tetrazolo1,5-aquinoline-5-carboxylic Acid Related Literature

1. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere
2. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
3. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
4. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
5. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804

Additional information on tetrazolo1,5-aquinoline-5-carboxylic Acid

Comprehensive Overview of Tetrazolo[1,5-a]quinoline-5-carboxylic Acid (CAS No. 849542-14-9): Properties, Applications, and Research Insights

Tetrazolo[1,5-a]quinoline-5-carboxylic Acid (CAS No. 849542-14-9) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural framework and functional versatility. This tetrazolo-quinoline derivative combines a quinoline backbone with a tetrazole ring, offering a hybrid scaffold that is highly valuable in drug discovery and development. Researchers are increasingly exploring its potential as a bioactive intermediate for designing novel therapeutics, particularly in the fields of anti-inflammatory, antimicrobial, and anticancer agents.

The compound's molecular structure features a carboxylic acid group at the 5-position, which enhances its solubility and reactivity, making it suitable for further chemical modifications. Its CAS number 849542-14-9 serves as a critical identifier in chemical databases, ensuring precise tracking in global research. Recent studies highlight its role in medicinal chemistry, where it acts as a precursor for synthesizing small-molecule inhibitors targeting enzyme pathways. For instance, its derivatives have shown promise in modulating kinase activity, a hot topic in oncology research.

In the context of green chemistry and sustainable synthesis, tetrazolo[1,5-a]quinoline-5-carboxylic Acid has been investigated for its potential in eco-friendly catalytic processes. The rise of AI-driven drug discovery has further amplified interest in this compound, as computational models predict its compatibility with various biological targets. Searches for "quinoline-based drug candidates 2024" or "tetrazole applications in pharmaceuticals" reflect growing curiosity about its practical uses.

From a technical perspective, the compound exhibits moderate stability under ambient conditions, though storage recommendations typically advise protection from light and moisture. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity, a critical factor for high-throughput screening in drug development. Its molecular weight (244.2 g/mol) and logP value also make it a candidate for optimizing drug-likeness in lead compound optimization.

Beyond pharmaceuticals, CAS 849542-14-9 has exploratory applications in material science, particularly in designing fluorescent probes due to the quinoline moiety's inherent photophysical properties. This aligns with trends in "smart materials for biosensing," a frequently searched topic in nanotechnology circles. Additionally, its metal-chelating ability opens doors for catalytic applications, resonating with industrial demand for ligand design in homogeneous catalysis.

Ongoing research is addressing challenges such as synthetic scalability and derivative diversification, with recent patents highlighting improved routes for its production. The compound's IP potential is underscored by its inclusion in patent filings related to kinase inhibitors and antiviral agents. As the scientific community prioritizes structure-activity relationship (SAR) studies, this molecule's adaptability positions it as a cornerstone in fragment-based drug design.

In summary, tetrazolo[1,5-a]quinoline-5-carboxylic Acid (CAS No. 849542-14-9) represents a multifaceted tool for modern chemistry, bridging gaps between academic research and industrial applications. Its relevance to trending themes like precision medicine and sustainable synthesis ensures its continued prominence in scientific literature and commercial pipelines alike.